Dodecyl benzoate

• IUPAC Name: dodecyl benzoate
• InChI: InChI=1S/C19H30O2/c1-2-3-4-5-6-7-8-9-10-14-17-21-19(20)18-15-12-11-13-16-18/h11-13,15-16H,2-10,14,17H2,1H3
• InChI Key: DLAHAXOYRFRPFQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC(=O)C1=CC=CC=C1
• Molecular Formula: C19H30O2
• DSSTOX Substance ID: DTXSID1062706
• Molecular Weight: 290.4 g/mol
• CAS RN: 2915-72-2, 68411-27-8

Description

Dodecyl benzoate is a chemical compound with the formula C19H30O2. It is a molecule that contains a total of 51 bonds, including 21 non-H bonds, 7 multiple bonds, 13 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ester.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, it’s worth noting that related compounds such as dodecylbenzenesulfonate (DBS) are produced industrially by alkylation of benzene with the corresponding alkenes in the presence of hydrogen fluoride or related acid catalysts.

Molecular Structure Analysis

The molecular structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together. The 2D chemical structure image of this compound is also called skeletal formula, which is the standard notation for organic molecules.

Chemical Reactions Analysis

While specific chemical reactions involving this compound were not found in the search results, it’s worth noting that related compounds such as dodecylbenzenesulfonate (DBS) undergo biodegradation in the environment, which mainly relies on microorganisms.

Scientific Research Applications

1. Materials Science and Electrochemistry

• Layered α-Co(OH)2 Nanocones as Electrode Materials for Pseudocapacitors: Dodecyl benzoate was studied in the context of layered α-Co(OH)2 nanocones, used as electrode materials in pseudocapacitors. The intercalation of different anions, including benzoate, affects the interlayer spacing and thus the electrochemical activity of these materials. This research highlights the potential of this compound in designing high-performance pseudocapacitors (Wang et al., 2013).

2. Organic Chemistry and Catalysis

• Organocatalysis: this compound derivatives have been used as organocatalysts in asymmetric carbon–carbon bond-forming reactions. Such compounds illustrate the utility of this compound in facilitating specific chemical transformations (Carter et al., 2014).

3. Surfactant Research

• Surfactant Effects on Droplet Motion: In studies of thermocapillary migration, the effects of surfactants like this compound on the motion of droplets in various mediums have been explored. This research is significant for understanding the behavior of surfactants in different environments and their applications in industrial processes (Chen et al., 1997).

4. Environmental Science

• Fungal Degradation of Aromatic Nitriles: this compound-related compounds have been studied in the context of fungal degradation of aromatic nitriles. Such research is crucial for environmental bioremediation and understanding the microbial degradation of complex organic compounds (Harper, 1977).

Future Directions

While specific future directions for dodecyl benzoate were not found in the search results, it’s worth noting that related compounds such as dodecyl acetate (DDA) have been incorporated into alginate-based granules to obtain controlled-release formulations (CRFs), which could have implications for the use of this compound in similar applications.

Mechanism of Action

Target of Action

Dodecyl benzoate is a surfactant, which means its primary targets are the interfaces between different phases, such as oil and water . It acts on these interfaces to reduce surface tension, allowing for easier spreading and mixing of liquids .

Mode of Action

The mode of action of this compound involves its interaction with its targets, the interfaces between different phases. It aligns and aggregates with other this compound molecules at these interfaces, reducing the surface tension and allowing for easier spreading and mixing of the liquid .

Biochemical Pathways

The biochemical pathways affected by this compound primarily involve its biodegradation. The degradation of this compound in the environment mainly relies on microorganisms . The process of this compound degradation consists of three main steps: chain-shorting oxidation, ring-opening oxidation of benzene rings, and degradation of small molecules .

Pharmacokinetics

It is known that surfactants like this compound can be absorbed through various routes depending on their application, and they are typically metabolized and excreted by the body .

Result of Action

The result of this compound’s action is the reduction of surface tension at the interfaces between different phases. This allows for easier spreading and mixing of liquids, making this compound useful in a variety of applications, from industrial processes to personal care products .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its biodegradation in the environment mainly relies on the presence of microorganisms . Additionally, the efficacy and stability of this compound can be affected by factors such as temperature, pH, and the presence of other chemicals .

Q & A

Q1: What do we know about the molecular interactions of dodecyl benzoate with polar solvents?

A1: Research indicates that this compound can form hydrogen bonds with polar solvents like isopropanol. [] This interaction was observed in a study investigating the dielectric properties of binary mixtures containing p-hydroxy this compound and isopropanol. The formation of hydrogen bonds was supported by variations in dipole moments and relaxation times observed in different mixture concentrations, as well as FTIR spectral analysis and computational modeling. []

Q2: Are there any studies exploring the application of this compound in material science?

A2: Yes, this compound is used as a component in fabric treatment formulations. A patent describes a dispersing and leveling agent for fabrics that incorporates this compound. [] The specific role of this compound in this application isn't fully detailed, but the overall formulation aims to improve the migration, retarding, and dispersibility properties of the fabric treatment. []

Q3: What is the role of this compound in polymer chemistry research?

A3: this compound serves as a valuable model compound in studying transesterification reactions, particularly alcoholysis. [] Researchers utilized 1-dodecyl benzoate and 2-dodecanol as model reactants to investigate the kinetics and catalytic activity of 1.5.7-triazabicyclo[4.4.0]dec-5-ene in alcoholysis reactions, aiming to develop grafted polymers based on poly(ethylene vinyl alcohol) (EVOH) and polycaprolactone (PCL). []

Q4: Are there methods to analyze the stability of magnetorheological fluids containing this compound?

A4: While research exists on characterizing the sedimentation stability of magnetorheological fluids, the specific role of this compound in these studies is not directly addressed in the provided abstracts. [] Further research is needed to determine if and how this compound impacts the properties of these fluids.